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Compound of Interest

(2-(Pyrrolidin-1-yl)pyridin-3-
Compound Name:
yl)methanamine hydrochloride

Cat. No.: B591510

Technical Guide: (2-(Pyrrolidin-1-yl)pyridin-3-
yl)methanamine hydrochloride

An In-Depth Overview of a Novel Pyridine Derivative

This technical guide serves to consolidate the available scientific and technical information on
(2-(Pyrrolidin-1-yl)pyridin-3-yl)methanamine hydrochloride, a chemical compound of
interest to researchers and professionals in drug development. Due to the compound's novelty,
publicly accessible data regarding its detailed biological activity, experimental protocols, and
specific signaling pathways is limited. This document provides a summary of its known
properties and contextualizes its potential therapeutic relevance based on structurally related
compounds.

Compound Identification and Properties

(2-(Pyrrolidin-1-yl)pyridin-3-yl)methanamine hydrochloride is a heterocyclic amine. The
definitive identifier for this compound is its CAS (Chemical Abstracts Service) number, which
facilitates unambiguous tracking in chemical databases and literature.
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Property Data Source

2-(Pyrrolidin-1-yl)pyridin-3-
Compound Name (e-(Py _ yhey _ N/A
yl)methanamine hydrochloride

CAS Number 1588441-33-1 [1]

Molecular Formula C10H15N3 - HCI

2-(pyrrolidin-1-yl)pyridin-3-
IUPAC Name (e-{py YOpy
yl)methanamine;hydrochloride

XCVIPDQBXDCMCK-

InChl Ke
y UHFFFAQOYSA-N

859850-79-6 ((2-(Pyrrolidin-1-
Free Base CAS Number o ] [2]
yl)pyridin-3-yl)methanamine)

Free Base Formula C10H15N3 [2]

Free Base MW 177.246 g/mol [2]

Safety and Handling

Based on available safety data sheets, this compound is classified with the signal word
"Warning". The associated hazard statements indicate potential health risks.

e Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319
(Causes serious eye irritation), H332 (Harmful if inhaled), H335 (May cause respiratory
irritation).

o Precautionary Statements: P280 (Wear protective gloves/protective clothing/eye
protection/face protection), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if present and easy to do. Continue rinsing), P310
(Immediately call a POISON CENTER/doctor).

Contextual Biological Activity: Melanin-
Concentrating Hormone Receptor 1 (MCH-R1)
Antagonism
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While specific experimental data for (2-(Pyrrolidin-1-yl)pyridin-3-yl)methanamine
hydrochloride is not readily available in peer-reviewed literature, the therapeutic potential of
structurally similar compounds can provide valuable context. Derivatives of pyridin-3-yl-amine
containing a pyrrolidine moiety have been investigated as antagonists for the Melanin-
Concentrating Hormone Receptor 1 (MCH-R1).[3][4]

MCH-R1 is a G-protein coupled receptor primarily expressed in the brain that plays a significant
role in the regulation of energy homeostasis and body weight.[4] Antagonism of this receptor is
a therapeutic strategy being explored for the treatment of obesity.[4]

A study on related compounds, specifically derivatives of 6-(3-amino-pyrrolidin-1-yl)-pyridin-3-
yl-amine, identified potent and functionally active MCH-R1 antagonists. One such compound
demonstrated a high binding affinity (Ki = 2.3 nM) and showed in vivo efficacy in animal
models.[3][4] This suggests that the pyridin-pyrrolidine scaffold present in (2-(Pyrrolidin-1-
yh)pyridin-3-yl)methanamine could be a valuable pharmacophore for targeting the MCH-R1
receptor.

Logical Relationship: MCH-R1 Antagonist Drug
Discovery

The general workflow for identifying and validating a potential MCH-R1 antagonist based on
the available literature for similar compounds is illustrated below.

Click to download full resolution via product page

Caption: Generalized workflow for MCH-R1 antagonist discovery.

Experimental Protocols
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Detailed experimental protocols for the synthesis, purification, and biological evaluation of (2-
(Pyrrolidin-1-yl)pyridin-3-yl)methanamine hydrochloride are not available in the public
domain. The synthesis of related pyrrolidine-containing drugs often starts from precursors like
proline or 4-hydroxyproline, involving steps such as reduction and condensation.[5] However, a
specific, validated protocol for the title compound has not been published.

Conclusion

(2-(Pyrrolidin-1-yl)pyridin-3-yl)methanamine hydrochloride (CAS: 1588441-33-1) is a
defined chemical entity with potential relevance in medicinal chemistry, particularly in the
context of MCH-R1 antagonism. While its specific biological profile remains uncharacterized in
public literature, the activity of structurally related compounds suggests a possible role in the
modulation of energy homeostasis. Further research is required to elucidate its mechanism of
action, establish detailed biological activity, and develop robust experimental protocols.
Researchers interested in this compound are encouraged to consult commercial supplier
documentation for basic handling and safety information and to use the provided structural and
contextual information as a foundation for novel investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b591510#2-pyrrolidin-1-yl-pyridin-3-yl-methanamine-
hydrochloride-cas-number-lookup]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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